Cas no 1352396-28-1 (4-Bromo-2,5-dinitro-3-fluorotoluene)

• Product Name: 4-Bromo-2,5-dinitro-3-fluorotoluene
• CAS No: 1352396-28-1
• MF: C₇H₄BrFN₂O₄
• MW: 279.020064353943
• CID: 5573759
• Update Time: 2025-05-20

4-Bromo-2,5-dinitro-3-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dinitro-3-fluorotoluene
• Benzene, 2-bromo-3-fluoro-5-methyl-1,4-dinitro-

• Inchi： 1S/C7H4BrFN2O4/c1-3-2-4(10(12)13)5(8)6(9)7(3)11(14)15/h2H,1H3
• InChI Key： RDNSGLWHGKVLOW-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC(C)=C([N+]([O-])=O)C(F)=C1Br

Experimental Properties

• Density: 1.862±0.06 g/cm3(Predicted)
• Boiling Point: 333.8±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-2,5-dinitro-3-fluorotoluene

Recent Advances in the Application of 4-Bromo-2,5-dinitro-3-fluorotoluene (CAS: 1352396-28-1) in Chemical Biology and Pharmaceutical Research

4-Bromo-2,5-dinitro-3-fluorotoluene (CAS: 1352396-28-1) is a halogenated nitroaromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound features a bromine atom at the 4-position, nitro groups at the 2- and 5-positions, and a fluorine atom at the 3-position of the toluene backbone. The presence of multiple electron-withdrawing groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Recent studies have explored the reactivity of 4-Bromo-2,5-dinitro-3-fluorotoluene in nucleophilic aromatic substitution (SNAr) reactions, where the bromine and fluorine atoms serve as excellent leaving groups. Researchers have successfully utilized this compound to synthesize a variety of heterocyclic compounds, which are pivotal in drug discovery. For instance, its application in the synthesis of benzimidazole and quinoxaline derivatives has shown promising results in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

In addition to its synthetic utility, 4-Bromo-2,5-dinitro-3-fluorotoluene has been investigated for its potential as a building block in the development of fluorescent probes and molecular tags. The nitro groups in the compound can be reduced to amino groups, enabling further functionalization and conjugation with biomolecules. This property has been leveraged in the design of probes for detecting reactive oxygen species (ROS) and other biologically relevant analytes, offering new tools for diagnostic and therapeutic applications.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-Bromo-2,5-dinitro-3-fluorotoluene as a precursor in the synthesis of a novel class of kinase inhibitors. The researchers highlighted the compound's ability to introduce steric and electronic effects that enhance the binding affinity of the inhibitors to their target kinases. This finding opens new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Despite its promising applications, the handling and storage of 4-Bromo-2,5-dinitro-3-fluorotoluene require strict safety measures due to its potential toxicity and reactivity. Recent advancements in green chemistry have focused on developing safer and more sustainable methods for its synthesis and utilization, minimizing environmental and health risks. For example, catalytic approaches using palladium and copper complexes have been explored to improve the efficiency and selectivity of reactions involving this compound.

In conclusion, 4-Bromo-2,5-dinitro-3-fluorotoluene (CAS: 1352396-28-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a key intermediate in the synthesis of biologically active molecules and functional materials. Ongoing research continues to uncover new applications and optimize its use, paving the way for innovative solutions in drug discovery and beyond.